Cas no 1339031-58-1 (1-(2,3-Difluorophenyl)butan-1-ol)
1-(2,3-Difluorophenyl)butan-1-ol Chemical and Physical Properties
Names and Identifiers
-
- 1-(2,3-Difluorophenyl)butan-1-ol
-
- Inchi: 1S/C10H12F2O/c1-2-4-9(13)7-5-3-6-8(11)10(7)12/h3,5-6,9,13H,2,4H2,1H3
- InChI Key: DPIOQPPIEPRLOH-UHFFFAOYSA-N
- SMILES: C1C=CC(C(CCC)O)=C(F)C=1F
1-(2,3-Difluorophenyl)butan-1-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Aaron | AR022MFV-500mg |
1-(2,3-Difluorophenyl)butan-1-ol |
1339031-58-1 | 95% | 500mg |
$437.00 | 2025-02-13 | |
| Aaron | AR022MFV-1g |
1-(2,3-Difluorophenyl)butan-1-ol |
1339031-58-1 | 95% | 1g |
$582.00 | 2025-02-13 | |
| abcr | AB609399-250mg |
1-(2,3-Difluorophenyl)butan-1-ol; . |
1339031-58-1 | 250mg |
€260.90 | 2024-07-19 | ||
| abcr | AB609399-1g |
1-(2,3-Difluorophenyl)butan-1-ol; . |
1339031-58-1 | 1g |
€468.70 | 2024-07-19 | ||
| abcr | AB609399-5g |
1-(2,3-Difluorophenyl)butan-1-ol; . |
1339031-58-1 | 5g |
€1538.30 | 2024-07-19 |
1-(2,3-Difluorophenyl)butan-1-ol Related Literature
-
Zhiyan Chen,Nan Wu,Yaobing Wang,Bing Wang,Yingde Wang J. Mater. Chem. A, 2018,6, 516-526
-
Aloke Das,K. K. Mahato,Chayan K. Nandi,Tapas Chakraborty,Shridhar R. Gadre,Nikhil A. Gokhale Phys. Chem. Chem. Phys., 2002,4, 2162-2168
-
Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
-
Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
-
J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
Additional information on 1-(2,3-Difluorophenyl)butan-1-ol
Introduction to 1-(2,3-Difluorophenyl)butan-1-ol (CAS No. 1339031-58-1)
1-(2,3-Difluorophenyl)butan-1-ol, identified by its Chemical Abstracts Service (CAS) number 1339031-58-1, is a fluorinated aromatic alcohol that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by the presence of fluorine atoms in an aromatic ring, which is a common structural motif in modern drug design due to its ability to modulate biological activity and metabolic stability.
The structural framework of 1-(2,3-Difluorophenyl)butan-1-ol consists of a butyl chain attached to a phenyl ring substituted with two fluorine atoms at the 2 and 3 positions. This specific arrangement imparts unique electronic and steric properties to the molecule, making it a valuable scaffold for the development of novel bioactive agents. The fluorine atoms, in particular, play a crucial role in influencing the compound's binding affinity to biological targets, as well as its pharmacokinetic profile.
In recent years, there has been a growing interest in fluorinated compounds due to their enhanced lipophilicity, improved metabolic stability, and increased binding selectivity. 1-(2,3-Difluorophenyl)butan-1-ol exemplifies this trend, as it has been investigated for its potential applications in the synthesis of pharmaceutical intermediates and active pharmaceutical ingredients (APIs). The presence of both fluorine atoms on the aromatic ring enhances its interaction with biological macromolecules, making it a promising candidate for further exploration.
One of the most compelling aspects of 1-(2,3-Difluorophenyl)butan-1-ol is its versatility in synthetic chemistry. The compound can serve as a building block for more complex molecules, allowing chemists to explore diverse chemical space. Its reactivity allows for modifications at multiple positions, enabling the creation of derivatives with tailored properties. This flexibility is particularly valuable in drug discovery pipelines, where rapid access to structurally diverse compounds is essential for identifying lead candidates.
Recent studies have highlighted the importance of fluorinated alcohols in medicinal chemistry. 1-(2,3-Difluorophenyl)butan-1-ol has been studied for its potential role in modulating enzyme activity and receptor binding. For instance, researchers have explored its interactions with serine proteases and kinases, which are key targets in oncology and inflammatory diseases. The fluorine atoms in the phenyl ring have been shown to enhance binding affinity by improving hydrophobic interactions and reducing conformational flexibility.
The synthesis of 1-(2,3-Difluorophenyl)butan-1-ol typically involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Common synthetic routes include Friedel-Crafts alkylation followed by reduction and fluorination steps. Advances in catalytic methods have enabled more efficient and sustainable production processes, reducing the environmental impact of manufacturing these valuable compounds.
From a pharmaceutical perspective, 1-(2,3-Difluorophenyl)butan-1-ol holds promise as a precursor for drugs targeting neurological disorders. Preliminary studies suggest that derivatives of this compound may exhibit properties relevant to cognitive enhancement and neuroprotection. The ability to fine-tune its structure allows researchers to balance potency with selectivity, minimizing off-target effects.
The role of computational chemistry in understanding the behavior of 1-(2,3-Difluorophenyl)butan-1-ol cannot be overstated. Molecular modeling techniques have been employed to predict how this compound interacts with biological targets at the atomic level. These insights guide experimental design and help prioritize compounds for further testing. The integration of experimental data with computational predictions provides a powerful framework for rational drug design.
In conclusion, 1-(2,3-Difluorophenyl)butan-1-ol (CAS No. 1339031-58-1) represents an intriguing molecule with significant potential in pharmaceutical research. Its unique structural features and favorable physicochemical properties make it a valuable tool for developing new therapeutic agents. As research continues to uncover new applications for fluorinated compounds, 1-(2,3-Difluorophenyl)butan-1-ol is likely to remain at the forefront of medicinal chemistry innovation.
1339031-58-1 (1-(2,3-Difluorophenyl)butan-1-ol) Related Products
- 558465-76-2(Benzenemethanol, -alpha--butyl-2,5-difluoro- (9CI))
- 1339099-96-5(1-(2,3-Difluorophenyl)cyclopentanol)
- 1443302-75-7(Cyclopentyl (2,4,5-trifluorophenyl)methanol)
- 25622-74-6(1-(2 3 4 5 6-PENTAFLUOROPHENYL)-1-PROPA&)
- 1514553-81-1(1-(2,3-Difluorophenyl)cyclobutanol)
- 862188-25-8(1,3-Propanediol, 1-(2,3,6-trifluorophenyl)-)
- 862188-23-6(1,3-Propanediol, 1-(2,3,5,6-tetrafluorophenyl)-)
- 862188-44-1(1,3-Propanediol, 1-(2,5-difluorophenyl)-)
- 538341-94-5(Benzenemethanol, 2,3-difluoro-4-pentyl-)
- 625096-43-7(1,3-Propanediol, 1,3-bis(2-fluorophenyl)-, (1S,3S)-)